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For researchers, scientists, and drug development professionals engaged in fatty acid analysis,
ensuring the accuracy and reliability of analytical data is paramount. Proficiency testing (PT)
schemes offer a robust mechanism for laboratories to assess and demonstrate the quality of
their measurements against their peers. This guide provides a comprehensive comparison of
major PT schemes for fatty acid analysis, detailing their offerings, methodologies, and reporting
structures to aid in the selection of the most suitable program for your laboratory's needs.

Key Proficiency Testing Scheme Providers

Several organizations are recognized globally for providing high-quality PT schemes in the field
of fats and oils analysis. The most prominent include the American Oil Chemists' Society
(AOCS), FAPAS (a brand of Fera Science Ltd.), LGC, and the Bureau Interprofessionnel
d'Etudes Analytiques (BIPEA). These organizations are typically accredited to ISO/IEC 17043,
the international standard for the competence of proficiency testing providers.[1][2][3][4][5][6][7]
[BIO][10][11][12][13][14][15][16]

Comparison of Proficiency Testing Schemes

The selection of a PT scheme is dependent on several factors, including the specific fatty acids
of interest, the sample matrices routinely analyzed, the frequency of testing required, and
budget considerations. The following tables provide a comparative overview of the fatty acid PT
schemes offered by AOCS, FAPAS, LGC, and BIPEA.

Table 1. Comparison of Fatty Acid Proficiency Testing Schemes by Provider
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. Testing)
Society)
o Fats and Oils
Laboratory ) Quality in Food
o Food Chemistry ] (PTS 21) & other
Proficiency o Chemistry
Scheme Name Proficiency food-related
Program (LPP) ) Scheme (QFCS)
Testing[8] schemes[7][10]
[51[13] [11[3]
[12][17]
o ISO/IEC ISO/IEC ISO/IEC ISO/IEC
Accreditation
17043[6][13] 17043[8] 17043[1][3] 17043[7][10]
Edible oils ]
] ] ) Fats and oils
Edible oils (vegetable, olive,
(vegetable,

Typical Matrices

(soybean, olive,
marine, specialty
oils), oilseeds,
fat-containing

food products.[5]

fish), milk
powder, infant
formula,
chocolate,

biscuits, animal

Infant formula,
mixed fat spread,
cod liver oil,
frying oil.[1][3]

animal), dairy
products, fish
and fishery
products, dietary
products.[7][10]

[18][19][20] fat, mixed fat
[15][17]
spreads.[8]
) Multiple rounds Multiple rounds Multiple rounds
Typically
per year,; per year,; per year (e.g., 10
quarterly for ) )
Frequency schedule varies schedule varies rounds for Fats
most schemes. . ~ _
by specific by specific and Oils
[18][19][20]
scheme.[8][21] scheme.[22] scheme).[7][10]
Membership Pricing is A joining fee and

Cost Information

offers discounts
on LPP
participation.
Specific pricing is
available on the
AOCS website.
[23]

Prices are listed
in GBP and are
exclusive of
carriage/handling
fees and VAT.[8]
[24]

available in the
AXIO Proficiency
Testing
catalogue and
requires an
account to view.
[21[25]

annual fee are
applicable. The
cost of
participation is
based on the
selected
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Table 2: Analyte Coverage in Fatty Acid Proficiency Testing Schemes

General Fatty Acid

Specific Fatty Acid Profiles

Provider . .
Analysis and Individual Analytes
Fatty Acid Composition, Total Specific schemes for Marine
trans Fatty Acids, Oil Fatty Acid Profile and
AOCS _ _ ,
EPA/DHA/Omega-3 Specialty Oils Fatty Acid
Quantification.[5][20] Composition.[18]
Fatty acid profile including
Saturated, monounsaturated, ) )
) butyric acid, cholesterol, and
polyunsaturated fatty acids, ) o » )
) erucic acid in specific matrices.
FAPAS total trans fatty acids, total )
Some schemes may include
omega-3, and total omega-6. S
8] individual omega-3 and
omega-6 fatty acids.[8]
Detailed fatty acid composition
in infant formula including
Saturates, mono-unsaturates, _ _ o _
Lauric acid (12:0), Myristic acid
poly-unsaturates, total trans N )
LGC ) (14:0), Palmitic acid (16:0),
fatty acids, omega-3, and i ] ) )
Stearic acid (18:0), Oleic acid
omega-6.[1] ] ) i
(18:1), Linoleic acid (18:2), and
others.[3]
Fatty acid profiles including
octadecenoic,
Saturated, unsaturated, and octadecadienoic, and
BIPEA

trans fatty acids.[17]

octadecatrienoic acids. Also
includes analysis of
triglycerides.[7][10]

Quantitative Data and Performance Evaluation

A primary function of PT schemes is to provide an objective assessment of a laboratory's

performance. This is typically achieved through statistical analysis of the submitted data from

all participating laboratories. While the specific performance reports are confidential to each

participating laboratory, the providers generally offer comprehensive statistical summaries.
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These reports commonly include:

o Assigned Value: The consensus value for the concentration of the analyte, determined from
the results of all participants.

» Standard Deviation for Proficiency Assessment (SDPA): A measure of the variability in the
results.

e Z-score: A standardized measure of a laboratory's performance, calculated as: z=(x- X) /o
where:

o X s the laboratory's result
o X s the assigned value
o o isthe SDPA

A z-score between -2 and 2 is generally considered satisfactory. Scores outside this range may
indicate a need for investigation and corrective action. Providers like AOCS and FAPAS are
known to provide detailed reports including z-score charts and Kernel density plots to help
laboratories visualize their performance relative to their peers.[8][27]

It is important to note that publicly available experimental data directly comparing the
performance of laboratories across these different PT schemes is not readily available due to
the confidential nature of PT results.

Experimental Protocols for Fatty Acid Analysis

The methodologies for fatty acid analysis are well-established and standardized by
international organizations. PT scheme providers typically allow participants to use their routine
in-house methods but may recommend or require adherence to official methods for certain
schemes. The general workflow for fatty acid analysis is as follows:

 Lipid Extraction: The initial step involves extracting the lipids from the sample matrix. The
choice of method depends on the nature of the sample.

» Saponification and Methylation (Derivatization): The extracted lipids (primarily triglycerides)
are saponified to release the fatty acids, which are then converted to their corresponding
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fatty acid methyl esters (FAMES). This derivatization step is crucial as FAMEs are more
volatile and suitable for gas chromatography (GC) analysis. Common methods for preparing
FAMEs include:

o Boron Trifluoride (BFs)-Methanol Method: A widely used and effective method. (e.g.,
AOCS Official Method Ce 2-66, AOAC Official Method 969.33).

o Acid-catalyzed Transesterification: Using methanolic HCI or sulfuric acid.

o Base-catalyzed Transesterification: Using sodium methoxide or potassium hydroxide in
methanol.

o Gas Chromatography (GC) Analysis: The FAMEs are separated and quantified using a GC
equipped with a flame ionization detector (FID). The choice of GC column is critical for
achieving good separation of the fatty acids. Highly polar capillary columns are commonly
used for this purpose.

The following diagram illustrates the typical workflow for fatty acid analysis:

Sample Preparation Derivatization Analysis Reporting

Sample Matrix L . Saponification Methylation Gas Chromatography Data Analysis . .
(e.g., Oil, Food) || LPid Extraction === 0 Fatty Acids) [ | (to FAMEs) | * (GC-FID) | @it | g | PR A Bille

Click to download full resolution via product page

Caption: A typical workflow for fatty acid analysis.

Logical Relationship of Proficiency Testing

The process of participating in a proficiency testing scheme follows a logical sequence, from
enrollment to the implementation of corrective actions if necessary. This cycle is crucial for
continuous quality improvement in a laboratory.
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Caption: Logical flow of proficiency testing participation.
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In conclusion, proficiency testing is an indispensable tool for any laboratory conducting fatty

acid analysis. By carefully comparing the offerings of major providers such as AOCS, FAPAS,

LGC,

need

and BIPEA, laboratories can select a scheme that aligns with their specific analytical
s and quality management objectives, thereby ensuring the delivery of accurate and

defensible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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